Cas no 2171933-99-4 (4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}butanoic acid)

• Product Name: 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}butanoic acid
• CAS No: 2171933-99-4
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 6378708
• PubChem ID: 165822470
• Update Time: 2025-08-04

4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}butanoic acid
• EN300-1528275
• 2171933-99-4
• 4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]-N-methylacetamido}butanoic acid

• Inchi： 1S/C25H26N4O5/c1-28(12-6-11-24(31)32)23(30)15-29-14-17(13-26-29)27-25(33)34-16-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,13-14,22H,6,11-12,15-16H2,1H3,(H,27,33)(H,31,32)
• InChI Key： QUUJLLCQVOWPAI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(C=1)CC(N(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}butanoic acid

Comprehensive Analysis of 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}butanoic acid (CAS No. 2171933-99-4)

The compound 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}butanoic acid (CAS No. 2171933-99-4) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a pyrazole ring and a butanoic acid tail, makes it invaluable for designing peptide-based therapeutics and drug delivery systems. Researchers are increasingly exploring its applications in targeted cancer therapies and immunomodulation, aligning with current trends in precision medicine.

One of the most searched questions in AI-driven drug discovery platforms revolves around "how to enhance peptide stability." This compound addresses this concern through its Fmoc group, which not only protects the amino functionality during synthesis but also improves solubility in organic solvents. Its N-methylacetamido moiety further reduces metabolic degradation, a critical factor for oral bioavailability—a hot topic in pharmacokinetic optimization.

In the context of green chemistry, 2171933-99-4 stands out due to its compatibility with solid-phase peptide synthesis (SPPS), a method praised for minimal waste generation. Laboratories focusing on sustainable biomaterials often prioritize such reagents. Moreover, its butanoic acid segment enables carboxylate-mediated crosslinking, a technique gaining traction in 3D bioprinting and hydrogel development.

The pyrazole core in this molecule has sparked interest in computational chemistry circles. Molecular docking studies suggest potential interactions with kinase enzymes, making it a candidate for kinase inhibitor design—a trending area in oncology research. This aligns with frequent searches like "small molecule kinase inhibitors 2024" on scientific databases.

From a structural-activity relationship (SAR) perspective, the compound’s 1H-pyrazol-1-yl group offers hydrogen-bonding versatility, crucial for protein-protein interaction modulation. Such features are pivotal in developing next-generation biologics, a sector projected to dominate biopharma pipelines by 2025 according to recent market analyses.

Handling Fmoc-protected compounds like 2171933-99-4 requires attention to UV-sensitive storage conditions—a frequently overlooked aspect in lab protocols. This detail responds to common troubleshooting queries like "Fmoc deprotection issues HPLC" in peptide synthesis forums.

In summary, 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}butanoic acid represents a multifaceted tool for cutting-edge biomedical research. Its relevance spans from AI-augmented drug design to biodegradable scaffold engineering, addressing both academic and industrial demands in the life sciences sector.